

# No Peer-Reviewed Publications Found for "Sila" in Drug Development

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: *Sila*

Cat. No.: *B15430928*

[Get Quote](#)

Extensive searches for peer-reviewed publications on the research outcomes of a drug or research entity named "**Sila**" have not yielded any relevant results in the field of drug development. The information available points to two distinct entities named "**Sila**," neither of which is a pharmaceutical for which peer-reviewed research data is publicly available.

One "**Sila**" is an Abu Dhabi-based agri-tech company focused on food security and diversifying food sources.[1] This entity is involved in agriculture and food distribution, not pharmaceutical research and development.[1]

Additionally, there is a biopharmaceutical company named Silo Pharma (NASDAQ: SILO), which could be a source of confusion. Silo Pharma is in the developmental stage and is focused on merging traditional therapeutics with psychedelic research.[2] The company has provided updates on its toxicology study of SP-26, a time-released ketamine formulation for the potential treatment of fibromyalgia.[2] However, publicly available information is limited to press releases and does not include detailed peer-reviewed publications with comparative experimental data, detailed protocols, or signaling pathways that would be necessary to construct a scientific comparison guide as requested.

The search did not uncover any peer-reviewed articles containing quantitative data, detailed experimental methodologies, or signaling pathways related to a drug named "**Sila**." Therefore, the creation of comparative data tables and Graphviz diagrams as requested is not possible at this time.

It is recommended that researchers, scientists, and drug development professionals verify the name and existence of the entity or drug of interest to ensure accurate information retrieval.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. [zawya.com](https://www.zawya.com) [[zawya.com](https://www.zawya.com)]
- 2. [investorwire.com](https://www.investorwire.com) [[investorwire.com](https://www.investorwire.com)]
- To cite this document: BenchChem. [No Peer-Reviewed Publications Found for "Silal" in Drug Development]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15430928#peer-reviewed-publications-on-silal-s-research-outcomes>]

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)